Cas no 1499643-94-5 (3-amino-1-2-(dimethylamino)phenylpropan-1-ol)

• Product Name: 3-amino-1-2-(dimethylamino)phenylpropan-1-ol
• CAS No: 1499643-94-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5901673
• PubChem ID: 82605941
• Update Time: 2025-09-27

3-amino-1-2-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(dimethylamino)phenylpropan-1-ol
• 3-amino-1-[2-(dimethylamino)phenyl]propan-1-ol
• EN300-1830505
• 1499643-94-5

• Inchi： 1S/C11H18N2O/c1-13(2)10-6-4-3-5-9(10)11(14)7-8-12/h3-6,11,14H,7-8,12H2,1-2H3
• InChI Key： SVJYECWHSYMWAX-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-amino-1-2-(dimethylamino)phenylpropan-1-ol

3-Amino-1-2-(Dimethylamino)phenylpropan-1-ol (CAS No. 1499643-94-5): An Overview

3-Amino-1-2-(dimethylamino)phenylpropan-1-ol (CAS No. 1499643-94-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name N,N-dimethyl-2-(1-aminoethyl)benzenemethanamine, is characterized by its unique structural features, which include an amino group, a dimethylamino substituent, and a phenylpropanol backbone. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The chemical structure of 3-amino-1-2-(dimethylamino)phenylpropan-1-ol is composed of a benzene ring attached to a propanol chain, with an amino group and a dimethylamino substituent at specific positions. This arrangement provides the molecule with distinct chemical properties, such as solubility, reactivity, and biological activity. The compound's ability to interact with various biological targets has led to its exploration in the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of 3-amino-1-2-(dimethylamino)phenylpropan-1-ol in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-amino-1-2-(dimethylamino)phenylpropan-1-ol has also shown promise in the field of cardiovascular medicine. Studies conducted at the University of California have demonstrated that this compound can effectively lower blood pressure and improve cardiac function in animal models of hypertension. The mechanism underlying these effects is believed to involve the modulation of vascular smooth muscle tone and the regulation of endothelial function.

The pharmacokinetic profile of 3-amino-1-2-(dimethylamino)phenylpropan-1-ol has been extensively studied to understand its behavior in biological systems. Research indicates that it is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of several metabolites that are subsequently excreted via urine and feces. These findings are crucial for optimizing dosing regimens and minimizing potential side effects in clinical settings.

Clinical trials involving 3-amino-1-2-(dimethylamino)phenylpropan-1-ol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different medical conditions.

The synthesis of 3-amino-1-2-(dimethylamino)phenylpropan-1-ol involves several steps, including the formation of the phenylpropanol backbone and subsequent functionalization with the amino and dimethylamino groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the reaction of 2-bromophenylethanol with dimethylamine followed by reductive amination with an appropriate amine source.

In conclusion, 3-amino-1-2-(dimethylamino)phenylpropan-1-ol (CAS No. 1499643-94-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for innovative treatments in various medical fields.